Cas no 625119-79-1 (2-Pyrrolidinecarboxamide,4-(4-benzoylphenoxy)-1-([1,1'-biphenyl]-4-ylmethyl)-N-(2-thienylmethyl)-,(2S,4S)-)

• Product Name: 2-Pyrrolidinecarboxamide,4-(4-benzoylphenoxy)-1-([1,1'-biphenyl]-4-ylmethyl)-N-(2-thienylmethyl)-,(2S,4S)-
• CAS No: 625119-79-1
• MF: C₃₆H₃₂N₂O₃S
• MW: 572.715888023376
• CID: 1637889
• Update Time: 2024-08-29

2-Pyrrolidinecarboxamide,4-(4-benzoylphenoxy)-1-([1,1'-biphenyl]-4-ylmethyl)-N-(2-thienylmethyl)-,(2S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-(4-benzoylphenoxy)-1-([1,1'-biphenyl]-4-ylmethyl)-N-(2-thienylmethyl)-,(2S,4S)-
• 2-Pyrrolidinecarboxamide, 4-(4-benzoylphenoxy)-1-([1,1'-biphenyl]-4-ylmethyl)-N-(2-thienylmethyl)-, (2S,4S)-

• Inchi： 1S/C36H32N2O3S/c39-35(29-10-5-2-6-11-29)30-17-19-31(20-18-30)41-32-22-34(36(40)37-23-33-12-7-21-42-33)38(25-32)24-26-13-15-28(16-14-26)27-8-3-1-4-9-27/h1-21,32,34H,22-25H2,(H,37,40)/t32-,34-/m0/s1
• InChI Key： CILVLBBSCJAJRS-TWJUONSBSA-N
• SMILES： N1(CC2=CC=C(C3=CC=CC=C3)C=C2)C[C@@H](OC2=CC=C(C(=O)C3=CC=CC=C3)C=C2)C[C@H]1C(NCC1SC=CC=1)=O

Computed Properties

• Exact Mass: 572.21356

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 782.5±60.0 °C(Predicted)
• PSA: 58.64
• pka: 14.21±0.40(Predicted)